Cas no 2680703-27-7 (ethyl 2-{(benzyloxy)carbonyl(cyclopropyl)amino}-4-(chloromethyl)-1,3-thiazole-5-carboxylate)

• Product Name: ethyl 2-{(benzyloxy)carbonyl(cyclopropyl)amino}-4-(chloromethyl)-1,3-thiazole-5-carboxylate
• CAS No: 2680703-27-7
• MF: C₁₈H₁₉ClN₂O₄S
• MW: 394.872462511063
• CID: 5622751
• PubChem ID: 165935171
• Update Time: 2025-10-29

ethyl 2-{(benzyloxy)carbonyl(cyclopropyl)amino}-4-(chloromethyl)-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28302941
• 2680703-27-7
• ethyl 2-{[(benzyloxy)carbonyl](cyclopropyl)amino}-4-(chloromethyl)-1,3-thiazole-5-carboxylate
• ethyl 2-{(benzyloxy)carbonyl(cyclopropyl)amino}-4-(chloromethyl)-1,3-thiazole-5-carboxylate

• Inchi： 1S/C18H19ClN2O4S/c1-2-24-16(22)15-14(10-19)20-17(26-15)21(13-8-9-13)18(23)25-11-12-6-4-3-5-7-12/h3-7,13H,2,8-11H2,1H3
• InChI Key： LDIVGZXYBFHFJI-UHFFFAOYSA-N
• SMILES： ClCC1=C(C(=O)OCC)SC(=N1)N(C(=O)OCC1C=CC=CC=1)C1CC1

Computed Properties

• Exact Mass: 394.0754060g/mol
• Monoisotopic Mass: 394.0754060g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 9
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 97Ų

Additional information on ethyl 2-{(benzyloxy)carbonyl(cyclopropyl)amino}-4-(chloromethyl)-1,3-thiazole-5-carboxylate

Comprehensive Overview of Ethyl 2-{(benzyloxy)carbonyl(cyclopropyl)amino}-4-(chloromethyl)-1,3-thiazole-5-carboxylate (CAS No. 2680703-27-7)

The compound ethyl 2-{(benzyloxy)carbonyl(cyclopropyl)amino}-4-(chloromethyl)-1,3-thiazole-5-carboxylate (CAS No. 2680703-27-7) is a highly specialized thiazole derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a cyclopropylamino group and a chloromethyl substituent, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing novel heterocyclic compounds, which are pivotal in drug discovery and material science.

In recent years, the demand for thiazole-based compounds has surged, driven by their applications in medicinal chemistry and crop protection. The presence of the benzyloxycarbonyl group in ethyl 2-{(benzyloxy)carbonyl(cyclopropyl)amino}-4-(chloromethyl)-1,3-thiazole-5-carboxylate enhances its stability and reactivity, making it a preferred choice for peptide coupling and protecting group strategies. This aligns with the growing trend of optimizing synthetic pathways for complex organic molecules, a topic frequently searched in academic and industrial forums.

The compound's CAS No. 2680703-27-7 is often associated with queries about its synthesis methods, solubility, and storage conditions. Studies indicate that its chloromethyl moiety offers versatile functionalization opportunities, enabling the creation of derivatives with tailored properties. This feature is particularly relevant to researchers exploring structure-activity relationships (SAR) in drug design, a hot topic in AI-driven drug discovery platforms. Additionally, its ethyl carboxylate group contributes to its compatibility with various organic solvents, a critical factor for laboratory scalability.

From an SEO perspective, keywords like "thiazole derivatives synthesis", "cyclopropylamino thiazole applications", and "CAS 2680703-27-7 supplier" are frequently searched by chemists and procurement specialists. The compound's relevance to green chemistry initiatives—such as reducing waste in multi-step syntheses—further amplifies its appeal. As sustainability becomes a priority, ethyl 2-{(benzyloxy)carbonyl(cyclopropyl)amino}-4-(chloromethyl)-1,3-thiazole-5-carboxylate is positioned as a candidate for eco-friendly catalytic processes.

In conclusion, CAS No. 2680703-27-7 represents a bridge between traditional organic chemistry and modern high-throughput screening technologies. Its structural complexity and functional diversity cater to evolving needs in bioconjugation and small-molecule libraries, ensuring its prominence in scientific literature and patent filings. Future research may explore its utility in targeted drug delivery or bioorthogonal chemistry, areas gaining traction in personalized medicine discussions.